Cas no 2138290-37-4 (2-(1-amino-2-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 2-(1-amino-2-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 2138290-37-4
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6326328
• PubChem ID: 165456699
• Update Time: 2025-05-20

2-(1-amino-2-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-713944
• 2-(1-amino-2-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid
• 2138290-37-4

• Inchi： 1S/C11H13N3O3/c1-5(15)9(12)10-13-7-3-2-6(11(16)17)4-8(7)14-10/h2-5,9,15H,12H2,1H3,(H,13,14)(H,16,17)
• InChI Key： OVLAYJRNVGZGHF-UHFFFAOYSA-N
• SMILES： OC(C)C(C1=NC2C=CC(C(=O)O)=CC=2N1)N

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 112Ų

Additional information on 2-(1-amino-2-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid

2-(1-Amino-2-Hydroxypropyl)-1H-1,3-Benzodiazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 2-(1-amino-2-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 2138290-37-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzodiazoles, which are known for their unique structural properties and versatile functionalities. The molecule's structure incorporates a benzodiazole ring system, a carboxylic acid group, and an amino alcohol substituent, making it a valuable compound in fields such as pharmaceuticals, materials science, and analytical chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzodiazole derivatives, including this compound. Researchers have employed various strategies, such as condensation reactions and oxidative coupling, to construct the benzodiazole core. The presence of the amino alcohol group in this molecule introduces additional functional groups that can be further modified to tailor its properties for specific applications. For instance, the amino group can participate in hydrogen bonding or act as a nucleophilic site in bioconjugation reactions.

One of the most promising applications of 2-(1-amino-2-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid lies in its potential as a building block for drug development. The benzodiazole moiety is known to exhibit significant biological activity, including anti-inflammatory, antitumor, and antimicrobial properties. The carboxylic acid group provides an additional site for functionalization, enabling the creation of bioactive molecules with enhanced pharmacokinetic profiles. Recent studies have explored the use of this compound in designing peptide-based drugs and bioconjugates, leveraging its ability to form stable amide bonds with amino acids.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The benzodiazole ring system is known for its high thermal stability and strong electron-withdrawing properties, making it suitable for applications in organic electronics. Researchers have investigated its use as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The presence of the amino alcohol group further enhances its versatility by allowing for additional functionalization to optimize electronic properties.

The synthesis of 2-(1-amino-2-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzodiazole core through oxidative coupling of o-phenylenediamine derivatives and subsequent functionalization to introduce the amino alcohol substituent. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, opening new avenues for its use in chiral recognition and asymmetric catalysis.

From an analytical chemistry perspective, this compound serves as a valuable tool for studying molecular recognition and supramolecular chemistry. Its ability to form hydrogen bonds with complementary molecules makes it an ideal candidate for designing host-guest systems and molecular sensors. Recent research has demonstrated its utility in detecting metal ions and small organic analytes through fluorescence-based sensing mechanisms.

In conclusion, 2-(1-amino-2-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 2138290-37-4) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure combines the advantages of a benzodiazole framework with functional groups that enable further modification and application-specific optimization. As research continues to uncover new synthetic routes and functionalizations, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.